Cas no 50916-55-7 (3-(2-Bromoacetyl)benzonitrile)
3-(2-Bromoacetyl)benzonitrile structure
Product Name:3-(2-Bromoacetyl)benzonitrile
CAS No:50916-55-7
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD00833267
CID:55908
PubChem ID:253659723
Update Time:2025-04-18
3-(2-Bromoacetyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Bromoacetyl)benzonitrile
- 3-Cyanophenacyl Bromide
- 3-(2-Bromoacetyl)benzenecarbonitrile
- 2-Bromo-3'-cyanoacetophenone
- 3-(2-bromo-acetyl)-benzonitrile
- 3-(bromoacetyl)benzonitrile
- 3-CYANOPHENACYLBROMIDE
- Benzonitrile, 3-(bromoacetyl)-
- 3-bromoacetyl-benzonitrile
- 3-Bromoacetyl benzonitrile
- bromoacetylbenzenecarbonitrile
- 2-bromo-3'-cyano-acetophenone
- XWCGNFLHRINYCE-UHFFFAOYSA-N
- Benzonitrile,3-(2-bromoacetyl)-
- Z
- FT-0613525
- CHEMBL1801626
- AC-23048
- 3-(2-bromoacetyl)benzonitrile, AldrichCPR
- AM20040588
- PD136222
- 12X-0924
- SCHEMBL38645
- A7546
- MFCD00833267
- Z1095336216
- DTXSID70370989
- AKOS004911132
- BCP27177
- CS-0186704
- 50916-55-7
- BDBM50347524
- B4079
- J-510485
- EN300-68614
- SY050581
- DB-008301
- STL183350
-
- MDL： MFCD00833267
- Inchi： 1S/C9H6BrNO/c10-5-9(12)8-3-1-2-7(4-8)6-11/h1-4H,5H2
- InChI Key： XWCGNFLHRINYCE-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 222.96300
- Monoisotopic Mass: 222.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.9
Experimental Properties
- Density: 1.56
- Melting Point: 69.0 to 73.0 deg-C
- Boiling Point: 317.7°Cat760mmHg
- Flash Point: 145.9°C
- Refractive Index: 1.59
- PSA: 40.86000
- LogP: 2.13588
3-(2-Bromoacetyl)benzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H314
- Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3261
- Hazard Category Code： R20/21/22;R34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39;S45
- HazardClass：IRRITANT
- PackingGroup：III
- Risk Phrases：R20/21/22; R34
3-(2-Bromoacetyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(2-Bromoacetyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018078-1g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 95% | 1g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 018078-5g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 95% | 5g |
￡62.00 | 2022-03-01 | |
| Fluorochem | 018078-25g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 95% | 25g |
￡192.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B48495-1g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 98% | 1g |
¥51.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B48495-5g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 98% | 5g |
¥251.0 | 2024-07-16 | |
| Apollo Scientific | OR0311-5g |
3-(Bromoacetyl)benzonitrile |
50916-55-7 | 98% | 5g |
£80.00 | 2023-09-01 | |
| Apollo Scientific | OR0311-25g |
3-(Bromoacetyl)benzonitrile |
50916-55-7 | 98% | 25g |
£250.00 | 2023-09-01 | |
| Ambeed | A882471-1g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 98% | 1g |
$23.0 | 2024-08-02 | |
| Ambeed | A882471-5g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 98% | 5g |
$64.0 | 2024-08-02 | |
| Ambeed | A882471-10g |
3-(2-Bromoacetyl)benzonitrile |
50916-55-7 | 98% | 10g |
$110.0 | 2024-08-02 |
3-(2-Bromoacetyl)benzonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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